Cas no 2122062-26-2 (tert-butyl N-{5-oxobicyclo[2.2.1]heptan-2-yl}carbamate)

• Product Name: tert-butyl N-{5-oxobicyclo[2.2.1]heptan-2-yl}carbamate
• CAS No: 2122062-26-2
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5272411
• Update Time: 2026-03-09

tert-butyl N-{5-oxobicyclo[2.2.1]heptan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-oxobicyclo[2.2.1]heptan-2-yl}carbamate

• Inchi： 1S/C12H19NO3/c1-12(2,3)16-11(15)13-9-5-8-4-7(9)6-10(8)14/h7-9H,4-6H2,1-3H3,(H,13,15)
• InChI Key： GOMKFUNPSCZRAT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CC2CC1CC2=O

Additional information on tert-butyl N-{5-oxobicyclo[2.2.1]heptan-2-yl}carbamate

Introduction to Tert-butyl N-{5-Oxobicyclo[2.2.1]heptan-2-yl}carbamate (CAS No. 2122062-26-2)

Tert-butyl N-{5-Oxobicyclo[2.2.1]heptan-2-yl}carbamate, identified by its CAS number 2122062-26-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development and chemical synthesis.

The molecular structure of tert-butyl N-{5-Oxobicyclo[2.2.1]heptan-2-yl}carbamate features a bicyclic framework, specifically a bicyclo[2.2.1]heptane moiety, which is a common structural motif in many biologically active molecules. The presence of a carbamate group at the 2-position of the bicyclic system contributes to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their potential therapeutic applications. The bicyclo[2.2.1]heptane scaffold is particularly noteworthy as it is found in several natural products and bioactive molecules, suggesting its importance in biological processes. The carbamate functional group further enhances the compound's utility by providing a site for further derivatization and modification.

One of the most compelling aspects of tert-butyl N-{5-Oxobicyclo[2.2.1]heptan-2-yl}carbamate is its potential as a building block for more complex pharmacophores. Researchers have been exploring its use in the synthesis of novel drugs targeting various diseases, including neurological disorders and inflammatory conditions. The rigid bicyclic structure offers stability, while the carbamate group allows for interactions with biological targets such as enzymes and receptors.

The synthesis of tert-butyl N-{5-Oxobicyclo[2.2.1]heptan-2-yl}carbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, including cyclization reactions and nucleophilic substitution, are often employed to construct the desired molecular framework. The tert-butyl group provides additional stability to the molecule, making it more resistant to hydrolysis and other degradation pathways.

Recent studies have highlighted the importance of understanding the metabolic pathways of carbamate-based compounds to optimize their therapeutic efficacy and safety profiles. The biodegradability and excretion pathways of tert-butyl N-{5-Oxobicyclo[2.2.1]heptan-2-yl}carbamate are being actively investigated to ensure that it can be effectively cleared from the body after administration.

The pharmacological properties of this compound have been studied in various preclinical models, demonstrating promising results in terms of bioavailability and target engagement. Researchers are particularly interested in its potential as an anti-inflammatory agent, given the presence of the carbamate group, which is known to modulate enzyme activity and cellular signaling pathways.

In addition to its pharmaceutical applications, tert-butyl N-{5-Oxobicyclo[2.2.1]heptan-2-yl}carbamate has shown potential in materials science and industrial chemistry. Its unique structural features make it a suitable candidate for developing novel polymers and specialty chemicals with tailored properties.

The future direction of research on tert-butyl N-{5-Oxobicyclo[2.2.1]heptan-2-yl}carbamate includes exploring its derivatives and analogs to enhance its biological activity and reduce potential side effects. Computational modeling and high-throughput screening techniques are being employed to accelerate the discovery process.

The development of new synthetic methodologies for constructing complex molecules like tert-butyl N-{5-Oxobicyclo[2.2.1]heptan-2-yl}carbamate is also a key area of focus. Innovations in green chemistry and sustainable practices are being integrated into synthetic routes to minimize environmental impact while maintaining high yields and purity standards.

In conclusion, tert-butyl N-{5-Oxobicyclo[2.2.1]heptan-2-yl}carbamate (CAS No. 2122062-26-2) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple disciplines. Its unique structural features, combined with its versatile reactivity, make it a valuable asset in drug discovery and chemical synthesis.